Cas no 31486-86-9 (Thieno3,2-bthiophene-2-carbaldehyde)

• Product Name: Thieno3,2-bthiophene-2-carbaldehyde
• CAS No: 31486-86-9
• MF: C₇H₄OS₂
• MW: 168.236059188843
• MDL: MFCD01859924
• CID: 299114
• PubChem ID: 737206
• Update Time: 2025-05-26

Thieno3,2-bthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]thiophene-2-carbaldehyde
• Thieno[3,2-b]thiophene-2-carboxaldehyde
• thieno[3,2-b]thiophene-5-carbaldehyde
• 2-Formylthieno[3,2-b]thiophene
• 2-Formylthieno<thiophene
• AMTGC027
• thieno<3,2-b>thiophene-2-carboxaldehyde
• 2-Thieno[3,2-b]thiophenecarboxaldehyde
• SB66982
• 31486-86-9
• C7H4OS2
• EN300-221318
• Z1255361000
• Thieno[3,2-b]thiophene-2-carbaldehyde;Thieno[3,2,-b]thiophene-2-carbaldehyde
• Thieno[3,2-b]thiophene-2-carboxaldehyde, 98% (HPLC)
• JKVPCDAKZCFJBU-UHFFFAOYSA-N
• A875892
• DTXSID50353199
• SCHEMBL2591962
• AS-2014
• Thieno[3,2-b!thiophene-2-carbaldehyde,97+%
• THIENO[3,2-B!THIOPHENE-2-CARBALDEHYDE, 97+%
• FT-0718802
• AKOS016010176
• MFCD01859924
• thienothiophene-2-carbaldehyde
• CS-W017797
• DB-083418
• AI-942/25034329
• Thieno3,2-bthiophene-2-carbaldehyde

• MDL： MFCD01859924
• Inchi： 1S/C7H4OS2/c8-4-5-3-7-6(10-5)1-2-9-7/h1-4H
• InChI Key： JKVPCDAKZCFJBU-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC2=C1C=CS2

Computed Properties

• Exact Mass: 167.97000
• Monoisotopic Mass: 167.97035709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.473±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 52-56 °C
• Boiling Point: 308.5±22.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.773
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 73.55000
• LogP: 2.77530
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Thieno3,2-bthiophene-2-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes

Additional information on Thieno3,2-bthiophene-2-carbaldehyde

Comprehensive Overview of Thieno[3,2-b]thiophene-2-carbaldehyde (CAS No. 31486-86-9): Properties, Applications, and Industry Trends

Thieno[3,2-b]thiophene-2-carbaldehyde (CAS No. 31486-86-9) is a high-value heterocyclic organic compound featuring a fused thienothiophene core with an aldehyde functional group. This structurally unique molecule has garnered significant attention in materials science, pharmaceuticals, and specialty chemistry due to its electron-rich aromatic system and versatile reactivity. The compound's conjugated backbone and planar molecular geometry make it particularly valuable for designing advanced functional materials.

Recent studies highlight the growing demand for thiophene-based building blocks like Thieno[3,2-b]thiophene-2-carbaldehyde in developing organic semiconductors for flexible electronics. With the global organic electronics market projected to exceed $140 billion by 2028 (Grand View Research), researchers are actively exploring its potential in OLED materials, organic photovoltaics, and thin-film transistors. The aldehyde group serves as a critical handle for further functionalization through condensation reactions or nucleophilic additions.

From a synthetic chemistry perspective, CAS 31486-86-9 demonstrates remarkable stability while maintaining reactivity at the formyl group. This balance makes it ideal for constructing complex architectures via Suzuki coupling, Knoevenagel condensation, or reductive amination. Analytical characterization typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy, with the aldehyde proton appearing characteristically downfield (δ 9.8-10.2 ppm in ¹H NMR).

Environmental considerations surrounding heterocyclic aldehydes have prompted innovations in green chemistry applications. Recent patents disclose solvent-free synthetic routes to Thieno[3,2-b]thiophene-2-carbaldehyde using mechanochemical methods, addressing industry demands for sustainable production. The compound's biodegradability profile and low bioaccumulation potential position it favorably compared to traditional petrochemical-derived intermediates.

In pharmaceutical research, the thienothiophene scaffold shows promise in drug discovery programs targeting kinase inhibitors and GPCR modulators. The aldehyde functionality enables rapid generation of structure-activity relationship (SAR) libraries through parallel synthesis. Computational studies suggest favorable drug-likeness parameters for derivatives, with LogP values typically ranging from 2.5-3.5.

Quality control specifications for commercial CAS 31486-86-9 typically require ≥98% purity (HPLC), with strict limits on residual solvents and heavy metals. Storage recommendations emphasize protection from light and moisture at 2-8°C under inert atmosphere. Suppliers increasingly provide custom synthesis services and derivatization kits to support research applications.

Emerging applications in supramolecular chemistry exploit the compound's ability to form dynamic covalent bonds. Researchers have utilized Thieno[3,2-b]thiophene-2-carbaldehyde in constructing self-healing materials and stimuli-responsive systems, particularly where electronic properties must be preserved. The compound's fluorescence characteristics (λ_em ~450 nm) further enable its use as a molecular probe in bioimaging.

Market analysis indicates steady growth for specialty heterocycles, with CAS 31486-86-9 maintaining premium pricing due to complex synthesis and niche applications. Current research focuses on scaling production through continuous flow chemistry, potentially reducing costs while improving yield and purity. Regulatory compliance varies by region, but most jurisdictions classify it as a standard laboratory chemical with no special restrictions.

For synthetic chemists, the most frequent technical queries involve purification methods (recommended: silica gel chromatography eluting with ethyl acetate/hexane), stability under basic conditions (moderate, prone to aldol condensation), and compatibility with organometallic reagents (excellent for Grignard additions). The compound's crystallinity facilitates single-crystal X-ray analysis for structural confirmation.

Future directions may explore Thieno[3,2-b]thiophene-2-carbaldehyde's potential in metal-organic frameworks (MOFs) for gas storage or as a precursor for conducting polymers with enhanced charge mobility. The compound's balanced HOMO-LUMO energy levels (~-5.3 eV and -2.4 eV respectively) suggest untapped opportunities in energy storage materials.